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Compound of Interest

Compound Name: 4,6-Dichloropyrimidin-5-amine

Cat. No.: B016409

Essential Safety and Handling Guide for 4,6-
Dichloropyrimidin-5-amine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 4,6-Dichloropyrimidin-5-amine. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical Identifier:

o Name: 4,6-Dichloropyrimidin-5-amine
e CAS Number: 5413-85-4[1]

» Molecular Formula: C4aH3CI2Ns3

Hazard Summary: 4,6-Dichloropyrimidin-5-amine is classified as a hazardous substance. It is
known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]
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Hazard Classification

Description

Skin Irritation

Causes skin irritation.[1]

Eye Irritation

Causes serious eye irritation.[1]

Respiratory Irritation

May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4,6-

Dichloropyrimidin-5-amine to minimize exposure and ensure personal safety.

PPE Category

Specifications

Rationale

Hand Protection

Chemical-resistant, impervious
gloves (e.g., nitrile, neoprene).
Gloves must be inspected
before use.[1][3]

To prevent skin contact and

irritation.[1]

Eye and Face Protection

Tightly fitting safety goggles or
chemical safety glasses
meeting EN 166 (EU) or
NIOSH (US) standards. A face
shield should be worn if there

is a risk of splashing.[1][2][3]

To protect eyes from dust
particles and splashes, which

can cause serious irritation.[1]

Skin and Body Protection

A lab coat or chemical-
resistant clothing that covers
the entire body. Closed-toe
and closed-heel shoes are
required.[2][3]

To prevent accidental skin

exposure.

Respiratory Protection

A NIOSH-approved N95 dust
mask or a full-face respirator if
exposure limits are exceeded

or if irritation is experienced.[4]

To prevent inhalation of dust,
which can cause respiratory

irritation.[1]

Operational and Handling Plan
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Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.[1][2]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2][5]

Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure all required PPE is worn correctly. Inspect gloves for
any signs of damage.

o Dispensing: Carefully weigh and dispense the chemical in a designated area, such as a
fume hood, to control dust. Avoid creating dust clouds.[1][2]

o During Use: Avoid contact with skin, eyes, and clothing.[2] Do not breathe in dust or vapors.

[1][2]

o After Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.[1][2] Contaminated clothing should be removed and washed before reuse.[1]

Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

o Keep away from incompatible materials such as strong oxidizing agents.[2]

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[1][2]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact _ _ o
Remove contaminated clothing. If skin irritation

persists, get medical attention.[1][2][5]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][2][5]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . - .
unconscious person. Call a physician or poison

control center immediately.[1]

Spill and Disposal Plan

Spill Response:

Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter
drains.[1]

Clean-up: For solid spills, carefully sweep or scoop up the material and place it into a
suitable, labeled container for disposal. Avoid generating dust.[2]

Disposal:
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o Dispose of the waste material in accordance with all applicable federal, state, and local
environmental regulations.[1][5]

o Empty containers should be treated as hazardous waste and disposed of accordingly.

Workflow Diagrams
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Caption: Safe handling workflow for 4,6-Dichloropyrimidin-5-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4,6-
Dichloropyrimidin-5-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016409#personal-protective-equipment-for-handling-
4-6-dichloropyrimidin-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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